Cas no 2229536-90-5 (3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid)

• Product Name: 3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid
• CAS No: 2229536-90-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5750698
• PubChem ID: 165831326
• Update Time: 2025-06-08

3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)-3-methylbutanoic acid
• EN300-1918413
• 2229536-90-5
• 3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid

• Inchi： 1S/C10H12BrNO2/c1-10(2,6-9(13)14)7-4-3-5-8(11)12-7/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： RHMKFLDSYCRPOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)(C)CC(=O)O)=N1

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid

Introduction to 3-(6-Bromopyridin-2-yl)-3-methylbutanoic Acid (CAS No. 2229536-90-5)

3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid, with the chemical identifier CAS No. 2229536-90-5, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position of the pyridine ring and a carboxylic acid moiety at the terminal position of a branched alkyl chain imparts unique chemical and pharmacological properties to this molecule.

The< strong>3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid structure is characterized by its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The bromine atom, in particular, serves as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity and potential biological activity of the compound.

In recent years, there has been a surge in research focusing on pyridine-based compounds due to their role as key intermediates in the development of novel therapeutic agents. The< strong>CAS No. 2229536-90-5 compound has been explored in several studies for its potential applications in medicinal chemistry. One notable area of interest is its use as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine ring provides a suitable platform for binding to ATP pockets of kinases, while the carboxylic acid group can be further modified to enhance binding affinity and selectivity.

Moreover, the< strong>3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid has shown promise in the development of antimicrobial agents. The bromine substituent enhances its reactivity, allowing for facile derivatization into more complex structures that exhibit potent activity against resistant bacterial strains. This property is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent, necessitating the discovery of novel antimicrobial compounds.

The compound's structural features also make it a candidate for use in material science applications. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and material design. For instance, the< strong>CAS No. 2229536-90-5 molecule can be used to synthesize metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), which have applications ranging from gas storage to separation technologies.

In academic research, the< strong>3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid has been employed in various synthetic methodologies. Its versatility as a building block allows chemists to explore novel reaction pathways and develop innovative synthetic strategies. For example, it has been used in palladium-catalyzed cross-coupling reactions to construct biaryl systems, which are prevalent in many biologically active molecules. These reactions often proceed with high efficiency and selectivity, making them invaluable tools in synthetic organic chemistry.

The pharmacological profile of< strong>CAS No. 2229536-90-5 has also been investigated in preclinical studies. Researchers have synthesized analogs of this compound and evaluated their efficacy against various disease models. Some derivatives have demonstrated significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. This finding underscores the potential of pyridine-based compounds as therapeutic agents for chronic inflammatory diseases.

In conclusion, 3-(6-Bromopyridin-2-yl)-3-methylbutanoic acid (CAS No. 2229536-90-5) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable scaffold for developing novel drugs targeting various diseases, including cancer and infections. Additionally, its utility in material science and synthetic methodologies highlights its importance as a research tool. As ongoing research continues to uncover new applications and functionalities of this compound, its significance in both academic and industrial settings is expected to grow.